Cas no 61266-57-7 (2-Oxetanemethanol, 2,4,4-trimethyl-)

• Product name: 2-Oxetanemethanol, 2,4,4-trimethyl-
• CAS No: 61266-57-7
• MF: C₇H₁₄O₂
• MW: 130.18486
• CID: 486537
• PubChem ID: 12284129

2-Oxetanemethanol, 2,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanemethanol, 2,4,4-trimethyl-
• (2,4,4-trimethyloxetan-2-yl)methanol
• 61266-57-7
• DTXSID60484286

• Inchi： InChI=1S/C7H14O2/c1-6(2)4-7(3,5-8)9-6/h8H,4-5H2,1-3H3
• InChI Key： FTOMGMBQGBXTRN-UHFFFAOYSA-N
• SMILES： CC1(CC(O1)(C)CO)C

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46